Cas no 82619-71-4 (4-(Furan-2-yl)-6-phenylpyrimidin-2-amine)

• Product Name: 4-(Furan-2-yl)-6-phenylpyrimidin-2-amine
• CAS No: 82619-71-4
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• MDL: MFCD18324884
• CID: 2803837
• PubChem ID: 12762032
• Update Time: 2025-10-29

4-(Furan-2-yl)-6-phenylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• DTXSID20509247
• MFCD18324884
• 2-Pyrimidinamine, 4-(2-furanyl)-6-phenyl-
• 82619-71-4
• 4-(Furan-2-yl)-6-phenylpyrimidin-2-amine
• AKOS030240546

• MDL： MFCD18324884
• Inchi： 1S/C14H11N3O/c15-14-16-11(10-5-2-1-3-6-10)9-12(17-14)13-7-4-8-18-13/h1-9H,(H2,15,16,17)
• InChI Key： VEKUDJNZDQADCY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC(C2C=CC=CC=2)=NC(N)=N1

Computed Properties

• Exact Mass: 237.090211983Da
• Monoisotopic Mass: 237.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.9Ų

Additional information on 4-(Furan-2-yl)-6-phenylpyrimidin-2-amine

Comprehensive Overview of 4-(Furan-2-yl)-6-phenylpyrimidin-2-amine (CAS No. 82619-71-4)

4-(Furan-2-yl)-6-phenylpyrimidin-2-amine (CAS No. 82619-71-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its furan and pyrimidine moieties, exhibits unique chemical properties that make it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or anticancer agent, aligning with current trends in precision medicine and targeted therapies.

The structural features of 4-(Furan-2-yl)-6-phenylpyrimidin-2-amine contribute to its versatility. The furan ring introduces electron-rich properties, while the pyrimidine core provides a stable scaffold for further functionalization. This combination is often explored in the design of small-molecule drugs, especially those targeting inflammatory diseases or metabolic disorders. Recent studies highlight its relevance in addressing drug resistance, a critical challenge in modern therapeutics.

From a synthetic chemistry perspective, CAS No. 82619-71-4 serves as a key building block for multi-component reactions (MCRs). Its compatibility with click chemistry and cross-coupling reactions makes it a favorite among medicinal chemists. The compound's amine group offers a handle for further derivatization, enabling the creation of diverse structure-activity relationship (SAR) libraries. Such libraries are essential for optimizing bioavailability and target selectivity in drug candidates.

In material science, 4-(Furan-2-yl)-6-phenylpyrimidin-2-amine has shown promise in the development of organic semiconductors and luminescent materials. Its conjugated system facilitates charge transport, making it suitable for optoelectronic devices like OLEDs. This aligns with the growing demand for sustainable electronics and energy-efficient technologies, topics frequently searched in academic and industrial circles.

Quality control and analytical characterization of CAS No. 82619-71-4 typically involve HPLC, NMR, and mass spectrometry. These techniques ensure purity and confirm structural integrity, which are critical for reproducible research outcomes. The compound's stability under various pH conditions and thermal profiles is also a subject of investigation, particularly for formulation scientists working on drug delivery systems.

Environmental and regulatory considerations for 4-(Furan-2-yl)-6-phenylpyrimidin-2-amine emphasize its green chemistry potential. Researchers are exploring catalytic synthesis routes to minimize waste and improve atom economy. Such approaches resonate with the global push toward sustainable chemistry, a hot topic in both academic publications and industry reports.

In summary, 82619-71-4 represents a multifaceted compound with applications spanning drug discovery, material science, and catalysis. Its structural uniqueness and adaptability position it as a valuable asset in addressing contemporary scientific challenges, from personalized medicine to renewable energy solutions. Ongoing research continues to uncover new dimensions of its utility, making it a compound to watch in the coming years.